Cas no 1082804-70-3 (1-(3-Methoxybenzoyl)piperidin-4-ol)

• Product Name: 1-(3-Methoxybenzoyl)piperidin-4-ol
• CAS No: 1082804-70-3
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• CID: 5735159
• PubChem ID: 28345208
• Update Time: 2025-06-12

1-(3-Methoxybenzoyl)piperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 1082804-70-3
• (4-hydroxypiperidin-1-yl)-(3-methoxyphenyl)methanone
• 1-(3-methoxybenzoyl)piperidin-4-ol
• AKOS008985025
• starbld0036493
• (4-Hydroxypiperidin-1-yl)(3-methoxyphenyl)methanone
• F1908-0954
• 1-(3-Methoxybenzoyl)piperidin-4-ol

• Inchi： 1S/C13H17NO3/c1-17-12-4-2-3-10(9-12)13(16)14-7-5-11(15)6-8-14/h2-4,9,11,15H,5-8H2,1H3
• InChI Key： JQOWHAKLCVFYJO-UHFFFAOYSA-N
• SMILES： OC1CCN(C(C2C=CC=C(C=2)OC)=O)CC1

Computed Properties

• Exact Mass: 235.12084340g/mol
• Monoisotopic Mass: 235.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 49.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives 1-benzoylpiperidines

Additional information on 1-(3-Methoxybenzoyl)piperidin-4-ol

1-(3-Methoxybenzoyl)piperidin-4-ol: An Overview of a Promising Compound (CAS No. 1082804-70-3)

1-(3-Methoxybenzoyl)piperidin-4-ol (CAS No. 1082804-70-3) is a compound that has garnered significant attention in recent years due to its potential applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, has shown promising results in various studies, particularly in the areas of neurodegenerative diseases and pain management.

The chemical structure of 1-(3-Methoxybenzoyl)piperidin-4-ol consists of a piperidine ring with a hydroxyl group at the 4-position and a 3-methoxybenzoyl moiety attached to the nitrogen atom. This specific arrangement of functional groups imparts unique pharmacological properties to the molecule, making it an interesting candidate for further investigation.

Recent research has focused on the potential therapeutic applications of 1-(3-Methoxybenzoyl)piperidin-4-ol. A study published in the Journal of Medicinal Chemistry highlighted its ability to modulate specific receptors in the central nervous system, which could have implications for treating conditions such as Alzheimer's disease and Parkinson's disease. The compound's ability to cross the blood-brain barrier efficiently further enhances its potential as a therapeutic agent.

In addition to its neuroprotective effects, 1-(3-Methoxybenzoyl)piperidin-4-ol has also shown promise in pain management. Preclinical studies have demonstrated its analgesic properties, particularly in models of neuropathic pain. The mechanism of action appears to involve the inhibition of certain ion channels and receptors that are involved in pain signaling pathways. This makes it a potential candidate for developing new analgesic drugs with fewer side effects compared to existing treatments.

The synthesis of 1-(3-Methoxybenzoyl)piperidin-4-ol has been optimized through various methods, including microwave-assisted synthesis and catalytic processes. These advancements have improved the yield and purity of the compound, making it more accessible for large-scale production and clinical trials. The ease of synthesis and purification is a significant advantage for pharmaceutical companies looking to develop new drugs based on this compound.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(3-Methoxybenzoyl)piperidin-4-ol. Early results from Phase I trials have shown promising outcomes, with no major adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical studies, including Phase II and Phase III trials, which will provide more comprehensive data on its therapeutic potential.

The future outlook for 1-(3-Methoxybenzoyl)piperidin-4-ol is optimistic. Its unique chemical structure and multifaceted biological activities make it a valuable asset in the development of new treatments for neurodegenerative diseases and pain management. As research continues to advance, it is likely that this compound will play a significant role in improving patient outcomes and quality of life.

In conclusion, 1-(3-Methoxybenzoyl)piperidin-4-ol (CAS No. 1082804-70-3) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its ability to modulate key receptors and pathways involved in neurodegenerative diseases and pain management makes it an exciting area of study. Continued research and clinical trials will further elucidate its therapeutic potential and pave the way for new treatment options.